Cas no 1099009-18-3 (Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate)

• Product Name: Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate
• CAS No: 1099009-18-3
• MF: C₁₄H₉Cl₂F₃O₂S
• MW: 369.186271429062
• MDL: MFCD04972789
• CID: 4679959
• Update Time: 2025-10-05

Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate
• 4-(2',4'-DICHLOROPHENYL)-5-(TRIFLUOROMETHYL)THIOPHEN-2-CARBOXYLIC ACID ETHYL ESTER
• 4-(2',4'-DICHLOROPHENYL)-5-(TRIFLUOROMETHYL)THIOPHEN-2-CARBOXYLIC ACID ETHYLESTER
• Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD04972789
• Inchi： 1S/C14H9Cl2F3O2S/c1-2-21-13(20)11-6-9(12(22-11)14(17,18)19)8-4-3-7(15)5-10(8)16/h3-6H,2H2,1H3
• InChI Key： YYQXVZOZJBNDDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)OCC)SC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate (CAS No. 1099009-18-3)

Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate (CAS 1099009-18-3) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique thiophene-based scaffold, combined with dichlorophenyl and trifluoromethyl functional groups, makes it a versatile intermediate for designing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics.

The compound’s structural features, including the electron-withdrawing trifluoromethyl group and chlorine substituents, enhance its metabolic stability and binding affinity—key factors driving its adoption in medicinal chemistry. Researchers are increasingly exploring its applications in cancer therapy and anti-inflammatory agents, addressing trending topics like precision medicine and targeted drug delivery. Its CAS number 1099009-18-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate is synthesized via Pd-catalyzed cross-coupling or multicomponent reactions, methods popularized by advancements in green chemistry. This aligns with industry shifts toward sustainable synthesis, a hot topic in organic chemistry forums. Its carboxylate ester moiety further allows derivatization, catering to combinatorial chemistry workflows—a frequent search term among pharmaceutical R&D professionals.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques central to quality control in API development. The 2,4-dichlorophenyl segment’s role in lipophilicity optimization is another area of interest, connecting to broader discussions on drug bioavailability. Notably, its thiophene ring is a recurring motif in FDA-approved drugs, reinforcing its industrial significance.

In agrochemicals, the compound’s trifluoromethyl-thiophene core is investigated for pest resistance management, responding to global concerns like crop protection and sustainable agriculture. Patent filings related to CAS 1099009-18-3 often cite its efficacy against fungal pathogens, a pressing issue amid climate change-driven plant disease outbreaks.

Regulatory and safety profiles of Ethyl 4-(2,4-dichlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate are well-documented in REACH and GHS databases, ensuring compliance with laboratory safety standards—a top priority for researchers. Its non-hazardous handling (under standard conditions) makes it a preferred choice for academic-industrial collaborations, a trending model in open innovation initiatives.

Future directions for this compound include computational drug design (e.g., molecular docking) and bioconjugation, areas boosted by AI-driven chemistry. Searches for "thiophene derivatives in drug discovery" or "trifluoromethyl applications" often lead to this molecule, underscoring its interdisciplinary appeal. As the demand for tailored chemical building blocks grows, CAS 1099009-18-3 remains a critical tool for innovators.